Cas no 886914-62-1 (1-Pentanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-)

• Product Name: 1-Pentanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• CAS No: 886914-62-1
• MF: C₁₈H₂₅N₃OS
• MW: 331.475602865219
• CID: 6621330
• PubChem ID: 7294808
• Update Time: 2025-05-22

1-Pentanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• HMS1905N15
• AKOS002063753
• 886914-62-1
• NCGC00137044-01
• SR-01000914462
• F2637-0378
• G856-9490
• CHEMBL1398044
• SR-01000914462-1
• 1-(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)pentan-1-one
• 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pentan-1-one
• 4,5-dimethyl-2-(4-pentanoylpiperazin-1-yl)-1,3-benzothiazole

• Inchi： 1S/C18H25N3OS/c1-4-5-6-16(22)20-9-11-21(12-10-20)18-19-17-14(3)13(2)7-8-15(17)23-18/h7-8H,4-6,9-12H2,1-3H3
• InChI Key： XJZFOBARLGSUJL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)(=O)CCCC

Computed Properties

• Exact Mass: 331.17183360g/mol
• Monoisotopic Mass: 331.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-Pentanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-

Compound CAS No 886914-62-1: 1-Pentanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]

The compound with CAS No 886914-62-1, commonly referred to as 1-Pentanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl], is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pentanone moiety with a piperazine ring substituted by a benzothiazole group. The benzothiazole moiety is further substituted with two methyl groups at positions 4 and 5, adding to the molecule's complexity and functionality.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The benzothiazole group, on the other hand, is known for its aromaticity and potential for metal coordination, making it a valuable component in designing bioactive molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by the introduction of the piperazine ring through appropriate coupling reactions. Finally, the pentanone group is introduced via alkylation or similar methods. The optimization of these steps is crucial to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its potential as a drug candidate. Recent research has shown that derivatives of benzothiazoles and piperazines exhibit significant biological activity, particularly in anti-inflammatory and anti-cancer assays. The pentanone group may further enhance these properties by improving solubility and bioavailability.

In addition to its pharmacological applications, this compound has also been explored for its use in materials science. The combination of aromaticity from the benzothiazole group and the flexibility from the piperazine ring makes it an attractive candidate for designing new materials with unique electronic properties.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their impact on ecosystems. Recent studies have focused on identifying microorganisms capable of breaking down complex organic molecules like this one, with promising results suggesting that bioremediation could be an effective strategy for managing industrial waste containing such compounds.

In conclusion, CAS No 886914-62-1, or 1-Pentanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl], represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development across multiple disciplines.